BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Biological Functions of Glycerol Monooleate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glycerol monoleate

Cat. No.: B15254224

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glycerol monooleate (GMO), a monoglyceride of oleic acid, is a versatile and biocompatible
excipient widely recognized for its utility in pharmaceutical and biotechnological applications.
Beyond its established role as an emulsifier, stabilizer, and key component of advanced drug
delivery systems, emerging research has begun to elucidate its direct biological functions. This
technical guide provides an in-depth exploration of the core biological activities of glycerol
monooleate, focusing on its interaction with cellular signaling pathways, its influence on
metabolic processes, and its immunomodulatory effects. Detailed experimental protocols and
guantitative data are presented to facilitate further research and application in drug
development.

Introduction

Glycerol monooleate is a generally recognized as safe (GRAS) substance by the U.S. Food
and Drug Administration.[1] Its amphiphilic nature, arising from a hydrophilic glycerol head and
a lipophilic oleic acid tail, allows it to self-assemble into various liquid crystalline structures,
such as cubic and hexagonal phases, in the presence of water. This property is central to its
extensive use in the formulation of drug delivery systems, where it can encapsulate and control
the release of a wide range of therapeutic agents.[2] However, the biological significance of
GMO extends beyond its physical properties as a carrier. This guide delves into the intrinsic
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biological functions of glycerol monooleate, providing a technical overview for researchers and
professionals in the pharmaceutical sciences.

Core Biological Functions and Signaling Pathways
Agonism of G-Protein Coupled Receptor 119 (GPR119)

A pivotal biological function of glycerol monooleate is its activity as an agonist for G-protein
coupled receptor 119 (GPR119).[3][4] GPR119 is predominantly expressed in pancreatic 3-
cells and intestinal L-cells and plays a crucial role in glucose homeostasis.[5]

Signaling Pathway:

Upon binding to GPR119 on intestinal L-cells, 2-oleoyl glycerol (an isomer of glycerol
monooleate and a product of dietary fat digestion) stimulates a Gas-mediated signaling
cascade. This leads to the activation of adenylyl cyclase, an increase in intracellular cyclic AMP
(cAMP) levels, and subsequent secretion of glucagon-like peptide-1 (GLP-1).[1][3] GLP-1 is an
incretin hormone that potentiates glucose-dependent insulin secretion from pancreatic (3-cells.

[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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